Cas no 1396747-98-0 (N-2-(furan-2-yl)-2-hydroxypropyl-1,1'-biphenyl-4-carboxamide)

• Product Name: N-2-(furan-2-yl)-2-hydroxypropyl-1,1'-biphenyl-4-carboxamide
• CAS No: 1396747-98-0
• MF: C₂₀H₁₉NO₃
• MW: 321.369765520096
• CID: 6268065
• PubChem ID: 71782579
• Update Time: 2025-10-30

N-2-(furan-2-yl)-2-hydroxypropyl-1,1'-biphenyl-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-hydroxypropyl-1,1'-biphenyl-4-carboxamide
• F5857-9183
• N-[2-(Furan-2-yl)-2-hydroxypropyl]-4-phenylbenzamide
• AKOS024525051
• N-(2-(furan-2-yl)-2-hydroxypropyl)-[1,1'-biphenyl]-4-carboxamide
• N-[2-(furan-2-yl)-2-hydroxypropyl]-[1,1'-biphenyl]-4-carboxamide
• 1396747-98-0

• Inchi： 1S/C20H19NO3/c1-20(23,18-8-5-13-24-18)14-21-19(22)17-11-9-16(10-12-17)15-6-3-2-4-7-15/h2-13,23H,14H2,1H3,(H,21,22)
• InChI Key： URWPVFPKTDOXIN-UHFFFAOYSA-N
• SMILES： OC(C)(C1=CC=CO1)CNC(C1C=CC(C2C=CC=CC=2)=CC=1)=O

Computed Properties

• Exact Mass: 321.13649347g/mol
• Monoisotopic Mass: 321.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on N-2-(furan-2-yl)-2-hydroxypropyl-1,1'-biphenyl-4-carboxamide

N-2-(furan-2-yl)-2-hydroxypropyl-1,1'-biphenyl-4-carboxamide: A Comprehensive Overview

The compound with CAS No 1396747-98-0, known as N-2-(furan-2-yl)-2-hydroxypropyl-1,1'-biphenyl-4-carboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a biphenyl core with a furan moiety and a hydroxypropyl group, making it a versatile candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of neuroprotective agents and anticancer therapies. The biphenyl structure is known for its ability to interact with various biological targets, while the furan group contributes to the molecule's electronic properties, enhancing its bioavailability and stability. The hydroxypropyl group further adds flexibility to the molecule, enabling it to adopt conformations that are favorable for binding to specific receptors.

One of the most promising applications of N-2-(furan-2-yl)-2-hydroxypropyl-1,1'-biphenyl-4-carboxamide is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Research has shown that this compound exhibits potent antioxidant activity, which is crucial for protecting neurons from oxidative stress. Additionally, its ability to modulate key signaling pathways involved in inflammation and apoptosis makes it a strong candidate for anti-inflammatory and anticancer drug development.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including Friedel-Crafts acylation and nucleophilic substitution. The use of microwave-assisted synthesis has been reported to significantly improve the reaction efficiency and yield, making this compound more accessible for large-scale production.

From an environmental perspective, studies have demonstrated that N-2-(furan-2-yl)-2-hydroxypropyl-1,1'-biphenyl-4-carboxamide has low toxicity and biodegradability under aerobic conditions. This makes it a safer alternative to traditional synthetic compounds in terms of environmental impact.

In conclusion, N-2-(furan-2-yl)-2-hydroxypropyl-1,1'-biphenyl-4-carboxamide is a multifaceted compound with immense potential in various fields. Its unique structure, combined with its versatile functional groups, positions it as a key player in modern drug discovery and material science research.